Cas no 62473-05-6 (5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione)
62473-05-6 structure
Product Name:5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
CAS No:62473-05-6
MF:C10H6N2O2S
MW:218.231840610504
CID:443621
PubChem ID:11481368
Update Time:2025-04-19
5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
- [1,3]thiazolo[2,3-b]quinazoline-3,5-dione
- DTXSID50467260
- 62473-05-6
-
- Inchi: 1S/C10H6N2O2S/c13-8-5-15-10-11-7-4-2-1-3-6(7)9(14)12(8)10/h1-4H,5H2
- InChI Key: KPFKSIPWGCVJKX-UHFFFAOYSA-N
- SMILES: S1CC(N2C(C3C=CC=CC=3N=C12)=O)=O
Computed Properties
- Exact Mass: 218.01508
- Monoisotopic Mass: 218.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75Ų
Experimental Properties
- PSA: 49.74
5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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